Cas no 299934-48-8 (1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol)

• Product Name: 1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol
• CAS No: 299934-48-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 6284188
• PubChem ID: 2874844
• Update Time: 2025-05-24

1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol
• 299934-48-8
• AKOS000647142
• CHEMBL1600689
• 1-(1-butyl-1H-benzo[d]imidazol-2-yl)ethanol
• HMS2324L22
• Z57085727
• AKOS016042119
• SMR000070351
• SR-01000417990-1
• IDI1_009856
• 1-(1-butyl-1H-benzimidazol-2-yl)ethanol
• IFLab1_003749
• HMS1422K09
• SR-01000417990
• F0783-0055
• MLS000062077
• 1-(1-butylbenzimidazol-2-yl)ethanol

• Inchi： 1S/C13H18N2O/c1-3-4-9-15-12-8-6-5-7-11(12)14-13(15)10(2)16/h5-8,10,16H,3-4,9H2,1-2H3
• InChI Key： RBPXNOGQNHZOLH-UHFFFAOYSA-N
• SMILES： OC(C)C1=NC2C=CC=CC=2N1CCCC

Computed Properties

• Exact Mass: 218.141913202g/mol
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol

1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol: A Comprehensive Overview

The compound with CAS No. 299934-48-8, commonly referred to as 1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzodiazoles, which are known for their unique electronic properties and versatile applications. The benzodiazole core of this molecule is a bicyclic structure consisting of a benzene ring fused with a diazole ring, providing a platform for various functional groups to be attached. In this case, the butyl group and the ethanol moiety further enhance the molecule's chemical diversity and potential utility.

Recent studies have highlighted the importance of benzodiazole derivatives in modern chemistry, particularly in the development of advanced materials such as organic light-emitting diodes (OLEDs), sensors, and nonlinear optical materials. The butyl substituent in this compound plays a crucial role in modulating the electronic properties of the molecule, making it suitable for applications that require fine-tuned electronic behavior. Additionally, the presence of the ethanol group introduces hydrophilic characteristics, which can be advantageous in certain wetting or solubility-related applications.

The synthesis of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol typically involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound, often employing transition metal catalysts or microwave-assisted synthesis to accelerate reaction rates. The latest advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes for this compound.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, while it shows limited solubility in polar solvents like water. These properties make it suitable for use in organic synthesis reactions where controlled solubility is essential.

The applications of 1-(1-butyl-1H-1,3-benzodiazol-2-yl)ethan-1-ol are diverse and expanding rapidly due to its unique combination of electronic and structural features. In the field of OLEDs, this compound has been investigated as a potential candidate for emitting layers due to its high fluorescence quantum yield and excellent thermal stability. Furthermore, its ability to form self-assembled monolayers (SAMs) has made it a valuable component in surface engineering applications.

Recent research has also explored the use of this compound in biosensing applications. The benzodiazole core's ability to interact with metal ions has been leveraged to develop sensors for detecting heavy metals such as lead and mercury in aqueous solutions. The introduction of the butyl group enhances the sensitivity and selectivity of these sensors, making them highly effective for environmental monitoring purposes.

In addition to its practical applications, 1-(1-butyl-1H-1,3-benzodiazol-2-yli)ethanols have become a subject of interest in fundamental studies on molecular recognition and supramolecular chemistry. The molecule's ability to form hydrogen bonds with other compounds has been extensively studied, providing insights into its potential role in drug delivery systems and enzyme inhibition.

From an environmental standpoint, understanding the degradation pathways of benzodiazole derivatives is crucial for assessing their long-term impact on ecosystems. Recent studies have shown that this compound undergoes photodegradation under UV light exposure, producing non-toxic byproducts that are readily biodegradable. This information is vital for industries utilizing this compound to ensure compliance with environmental regulations.

In conclusion, CAS No. 299934488, or 1-(butylbenzodiazolyloxy)ethanol, represents a versatile and promising molecule with applications spanning multiple disciplines. Its unique chemical structure and tunable properties continue to drive innovative research across academia and industry alike.